Cas no 100927-09-1 (tert-butyl N-(1R)-1-cyanoethylcarbamate)

• Product Name: tert-butyl N-(1R)-1-cyanoethylcarbamate
• CAS No: 100927-09-1
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• MDL: MFCD18633363
• CID: 124327
• PubChem ID: 5479028
• Update Time: 2025-06-16

tert-butyl N-(1R)-1-cyanoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(1R)-1-cyanoethyl]-, 1,1-dimethylethyl ester
• (R)-tert-butyl 1-cyanoethylcarbamate
• tert-butyl N-[(1R)-1-cyanoethyl]carbamate
• (R)-(cyano-methyl-methyl)-carbamic acid tert-butyl ester
• (R)-tert-butyl 1-cyano-ethylcarbamate
• 2-(boc-amino)-2-methylacetonitrile
• AC1NUHP5
• B-1727
• c1-6(5-9)10-7(11)12-8(2,3)4
• C8H14N2O2
• carbamic acid, (1-cyanoethyl)-, 1,1-dimethylethyl ester
• I14-42231
• tert-butyl (1-cyanoethyl)carbamate
• tert-butyl (R)-1-cyanoethylcarbamate
• (R)-(alpha-Cyano-alpha-methylmethyl)carbamic acid tert-butyl ester
• N-[(1R)-1-Cyanoethyl]carbamic acid tert-butyl ester
• Carbamic acid, [(1R)-1-cyanoethyl]-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-(1R)-1-cyanoethylcarbamate
• tert-Butyl 1-cyanoethylcarbamate #
• EN300-3014037
• 100927-09-1
• t-Butyl (R)-(1-cyanoethyl)carbamate
• A26817
• (R)-2-(Boc-amino)propanenitrile
• SCHEMBL2563210
• MFCD18633363
• DTXSID10420477
• TERT-BUTYL (R)-(1-CYANOETHYL)CARBAMATE
• Carbamic acid, (1-cyanoethyl)-, 1,1-dimethylethyl ester, (R)-

• MDL： MFCD18633363
• Inchi： 1S/C8H14N2O2/c1-6(5-9)10-7(11)12-8(2,3)4/h6H,1-4H3,(H,10,11)/t6-/m1/s1
• InChI Key： RPKPFOKNXKRFTD-ZCFIWIBFSA-N
• SMILES： O(C(N[C@@H](C#N)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 170.10562
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.021
• Boiling Point: 277 ºC
• Flash Point: 121 ºC
• PSA: 62.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(1R)-1-cyanoethylcarbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-(1R)-1-Cyanoethylcarbamate (CAS: 100927-09-1)

In recent years, the compound tert-butyl N-(1R)-1-cyanoethylcarbamate (CAS: 100927-09-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral building block is widely utilized in the synthesis of various biologically active molecules, including peptides, protease inhibitors, and other therapeutic agents. Its unique structural features, such as the tert-butyloxycarbonyl (Boc) protecting group and the cyanoethyl moiety, make it a versatile intermediate in organic synthesis. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

The synthesis of tert-butyl N-(1R)-1-cyanoethylcarbamate has been optimized in several recent studies to improve yield, enantiomeric purity, and scalability. A 2023 publication in the Journal of Organic Chemistry demonstrated a novel enzymatic resolution method for the preparation of this compound, achieving >99% enantiomeric excess (ee) under mild reaction conditions. This approach not only enhances the sustainability of the synthesis but also reduces the need for hazardous reagents. Additionally, researchers have explored the use of continuous flow chemistry to streamline the production process, addressing challenges associated with traditional batch methods.

One of the most promising applications of tert-butyl N-(1R)-1-cyanoethylcarbamate lies in its role as a key intermediate in the synthesis of HIV protease inhibitors. A recent study published in Bioorganic & Medicinal Chemistry Letters highlighted its use in the development of novel analogs of darunavir, a potent antiretroviral drug. The compound's chiral center and functional groups allow for precise modifications to enhance binding affinity and reduce side effects. Furthermore, its utility extends to the field of peptide-based therapeutics, where it serves as a protected amino acid derivative for solid-phase peptide synthesis (SPPS).

Beyond its pharmaceutical applications, tert-butyl N-(1R)-1-cyanoethylcarbamate has also been investigated for its potential in material science. A 2024 study in ACS Applied Materials & Interfaces reported its incorporation into polymer matrices to create chiral materials with tunable properties. These materials exhibit potential for use in enantioselective catalysis and sensing applications. The versatility of this compound underscores its importance in interdisciplinary research, bridging the gap between chemistry, biology, and materials science.

In conclusion, tert-butyl N-(1R)-1-cyanoethylcarbamate (CAS: 100927-09-1) continues to be a valuable tool in chemical biology and pharmaceutical research. Recent advancements in its synthesis and applications highlight its potential to address critical challenges in drug discovery and material science. Future research directions may include exploring its use in new therapeutic modalities, such as targeted protein degraders, and further optimizing its synthetic routes for industrial-scale production. As the field evolves, this compound is likely to remain a focal point for innovation and discovery.